Cas no 329943-64-8 (Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide)

Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide structure
329943-64-8 structure
Product Name:Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide
CAS No:329943-64-8
MF:C10H12N2O4S
MW:256.278281211853
CID:1454917
PubChem ID:11459518
Update Time:2025-04-20

Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 4-(4-nitrophenyl)-, 1,1-dioxide
    • 4-(4-nitrophenyl)thiomorpholine 1,1-dioxide
    • 4-(4-nitro-phenyl)-thiomorpholine 1,1-dioxide
    • 329943-64-8
    • AKOS015962636
    • SCHEMBL1646265
    • WRUOROFTYVWDOL-UHFFFAOYSA-N
    • Inchi: 1S/C10H12N2O4S/c13-12(14)10-3-1-9(2-4-10)11-5-7-17(15,16)8-6-11/h1-4H,5-8H2
    • InChI Key: WRUOROFTYVWDOL-UHFFFAOYSA-N
    • SMILES: S1(CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1)(=O)=O

Computed Properties

  • Exact Mass: 256.05200
  • Monoisotopic Mass: 256.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.58000
  • LogP: 2.49860
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